Cas no 790681-49-1 (4-(1,3-Dioxoisoindol-2-yl)methylbenzamide)

• Product Name: 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide
• CAS No: 790681-49-1
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 4659107
• Update Time: 2025-11-02

4-(1,3-Dioxoisoindol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1,3-dioxoisoindol-2-yl)methyl]benzamide
• 4-((1,3-Dioxoisoindolin-2-yl)methyl)benzamide
• SB64476
• Z57033891
• 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]benzamide
• 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide

• Inchi： 1S/C16H12N2O3/c17-14(19)11-7-5-10(6-8-11)9-18-15(20)12-3-1-2-4-13(12)16(18)21/h1-8H,9H2,(H2,17,19)
• InChI Key： JBJSDZAIGWLMJA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=CC(C(N)=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• XLogP3: 1.3
• Topological Polar Surface Area: 80.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 511.1±43.0 °C at 760 mmHg
• Flash Point: 262.9±28.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(1,3-Dioxoisoindol-2-yl)methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide

4-(1,3-Dioxoisoindol-2-yl)methylbenzamide (CAS 790681-49-1): A Comprehensive Overview

4-(1,3-Dioxoisoindol-2-yl)methylbenzamide (CAS 790681-49-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a unique phthalimide core linked to a benzamide moiety, serves as a versatile intermediate in drug discovery and development. Its molecular structure, characterized by the 1,3-dioxoisoindole group, offers intriguing reactivity and functionalization potential, making it valuable for synthesizing novel bioactive molecules.

The growing interest in 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide derivatives aligns with current trends in targeted drug design and small-molecule therapeutics. Researchers are increasingly exploring its applications in modulating protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research. The compound's ability to serve as a pharmacophore scaffold has positioned it as a key player in developing kinase inhibitors and enzyme modulators, addressing pressing medical needs in personalized medicine.

From a chemical perspective, 790681-49-1 exhibits interesting properties that make it valuable for medicinal chemistry applications. The benzamide component provides hydrogen bonding capabilities, while the phthalimide moiety contributes to π-π stacking interactions. This dual functionality enables the compound to interact with various biological targets, explaining its popularity in fragment-based drug discovery approaches. Recent studies have highlighted its potential in creating selective enzyme inhibitors, particularly in addressing drug resistance challenges.

The synthesis and application of 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide have become particularly relevant in the context of AI-assisted drug discovery. As computational methods revolutionize pharmaceutical research, this compound's well-defined structure makes it an excellent candidate for machine learning models predicting bioactivity. Its modular nature allows for efficient generation of structure-activity relationship data, feeding into algorithms that accelerate the identification of promising drug candidates.

In the broader chemical market, demand for CAS 790681-49-1 has grown steadily, driven by increased R&D investment in small molecule drugs. The compound's stability and relatively straightforward synthesis make it attractive for both academic and industrial laboratories. Suppliers have noted particular interest from researchers working on protein degradation technologies and PROTAC development, where its structural features offer unique advantages for linker design.

Quality control and characterization of 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide remain critical considerations for researchers. Advanced analytical techniques including HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. These quality assurance measures align with current Good Manufacturing Practice (cGMP) standards, especially important for compounds transitioning from research to preclinical development stages.

Environmental and safety profiles of 790681-49-1 have been carefully evaluated to meet modern laboratory standards. While not classified as hazardous under standard conditions, proper handling procedures are recommended, reflecting the pharmaceutical industry's increasing emphasis on green chemistry principles. The compound's stability under normal storage conditions contributes to its practicality as a research chemical.

Future prospects for 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide applications appear promising, particularly in emerging fields like chemical biology and therapeutic target validation. Its structural versatility continues to inspire novel synthetic approaches, with recent publications demonstrating innovative modifications that enhance bioavailability and target specificity. As drug discovery paradigms evolve, this compound maintains its relevance through adaptable chemistry and demonstrated biological utility.

The scientific literature reveals expanding interest in CAS 790681-49-1 derivatives, with patent activity showing steady growth since 2015. This trend reflects the compound's value in addressing contemporary challenges in drug development, particularly in areas requiring precise molecular recognition. Ongoing research continues to uncover new dimensions of its chemical behavior and biological potential, ensuring its place in modern pharmaceutical innovation.

For researchers sourcing 4-(1,3-Dioxoisoindol-2-yl)methylbenzamide, understanding its storage requirements and solubility characteristics is essential. The compound typically shows good stability at room temperature when protected from moisture and light, with preferred solvents including DMSO and DMF for biological assays. These practical considerations are frequently searched by scientists preparing experimental protocols involving this chemical entity.

In conclusion, 790681-49-1 represents a chemically intriguing and biologically relevant scaffold with diverse applications in modern drug discovery. Its unique structural features, combined with growing understanding of its interactions with biological targets, position it as a valuable tool for addressing complex therapeutic challenges. As research methodologies advance, particularly in computational and synthetic chemistry, the potential applications of this compound are likely to expand further, reinforcing its importance in contemporary pharmaceutical science.